Cas no 119290-10-7 (Pentanoic acid,5-(octyloxy)-)
Pentanoic acid,5-(octyloxy)- structure
Product Name:Pentanoic acid,5-(octyloxy)-
CAS No:119290-10-7
MF:C13H26O3
MW:230.343744754791
CID:165615
PubChem ID:452109
Update Time:2025-04-19
Pentanoic acid,5-(octyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic acid,5-(octyloxy)-
- 5-octoxypentanoic acid
- 5-Octanoxypentanoic acid
- 6-Oxatetradecanoic acid
- Pentanoic acid, 5-(octyloxy)-
- 6-Oxamyristic acid
- 6-OxaMyr
- 5-(octyloxy)pentanoic acid
- SCHEMBL8087585
- 119290-10-7
- 5-octyloxypentanoic acid
- LETKNKUAHDGLPM-UHFFFAOYSA-N
- DTXSID50152381
- O6
-
- Inchi: 1S/C13H26O3/c1-2-3-4-5-6-8-11-16-12-9-7-10-13(14)15/h2-12H2,1H3,(H,14,15)
- InChI Key: LETKNKUAHDGLPM-UHFFFAOYSA-N
- SMILES: O(CCCCC(=O)O)CCCCCCCC
Computed Properties
- Exact Mass: 230.18828
- Monoisotopic Mass: 230.18819469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 12
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Pentanoic acid,5-(octyloxy)- Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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